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Compound of Interest

Compound Name: 4-nitro-N'-phenylbenzohydrazide

Cat. No.: B1228767 Get Quote

An In-depth Technical Guide to 4-nitro-N'-
phenylbenzohydrazide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,

and potential biological significance of 4-nitro-N'-phenylbenzohydrazide. The information is

curated for professionals in the fields of chemical research, pharmacology, and drug

development.

Chemical Identity and Structure
4-nitro-N'-phenylbenzohydrazide is an organic compound belonging to the hydrazide class.

Its chemical structure is characterized by a benzoyl group substituted with a nitro group at the

para (4) position, which is, in turn, bonded to a phenylhydrazine moiety.

Chemical Structure:

4-nitro-N'-phenylbenzohydrazide

C1=CC=C(C=C1)NNC(=O)C2=CC=C(C=C2)N+[O-]
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Caption: 2D structure of 4-nitro-N'-phenylbenzohydrazide.

Table 1: Chemical Identifiers and Descriptors

Identifier Value Source

IUPAC Name
4-nitro-N'-

phenylbenzohydrazide
[1]

CAS Number 39718-99-5 [1]

Molecular Formula C13H11N3O3 [1]

SMILES

C1=CC=C(C=C1)NNC(=O)C2

=CC=C(C=C2)--INVALID-

LINK--[O-]

[1]

InChI

InChI=1S/C13H11N3O3/c17-

13(15-14-11-4-2-1-3-5-11)10-

6-8-12(9-7-10)16(18)19/h1-

9,14H,(H,15,17)

[1]

Physicochemical Properties
The physicochemical properties of 4-nitro-N'-phenylbenzohydrazide are crucial for its

handling, formulation, and potential biological interactions.

Table 2: Physicochemical Properties
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Property Value Source

Molecular Weight 257.24 g/mol [1]

XLogP3 (Predicted) 2.9 [1]

Topological Polar Surface Area 87 Å² [1]

Melting Point

Data not available. (Related

compound, 4-nitrobenzoic

hydrazide, decomposes at 218

°C)

Solubility Data not available.

Synthesis
While a specific, detailed experimental protocol for the synthesis of 4-nitro-N'-
phenylbenzohydrazide was not found in the reviewed literature, a general synthetic approach

can be inferred from standard organic chemistry principles and synthesis of related

compounds. A plausible synthetic route would involve the acylation of phenylhydrazine with 4-

nitrobenzoyl chloride.

Hypothetical Synthetic Workflow:

Reactants
Reaction

Product

Phenylhydrazine

Acylation in a suitable solvent
(e.g., Dichloromethane or THF)
with a base (e.g., Triethylamine)

4-Nitrobenzoyl Chloride

4-nitro-N'-phenylbenzohydrazide

Click to download full resolution via product page

Caption: Proposed synthesis of 4-nitro-N'-phenylbenzohydrazide.
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General Experimental Protocol (Hypothetical):

Dissolution: Dissolve phenylhydrazine in a suitable anhydrous solvent such as

dichloromethane or tetrahydrofuran in a reaction flask.

Base Addition: Add a non-nucleophilic base, such as triethylamine or pyridine, to the solution

to act as an acid scavenger.

Acylation: Slowly add a solution of 4-nitrobenzoyl chloride in the same solvent to the reaction

mixture, typically at a controlled temperature (e.g., 0 °C to room temperature).

Reaction Monitoring: Monitor the progress of the reaction using a suitable technique, such as

Thin Layer Chromatography (TLC).

Work-up: Upon completion, the reaction mixture would be washed with dilute acid (e.g., HCl)

to remove excess base and phenylhydrazine, followed by a wash with a basic solution (e.g.,

NaHCO3) to remove any unreacted 4-nitrobenzoyl chloride. The organic layer is then

washed with brine, dried over an anhydrous salt (e.g., Na2SO4), and the solvent is removed

under reduced pressure.

Purification: The crude product would likely be purified by recrystallization from a suitable

solvent or by column chromatography.

Potential Biological Activities and Signaling
Pathways
The biological activities of 4-nitro-N'-phenylbenzohydrazide have not been extensively

studied. However, the presence of the nitro group and the benzohydrazide scaffold suggests

potential for various pharmacological effects. Nitro compounds are known to possess a wide

range of biological activities, including antimicrobial and antiparasitic effects.[2][3] The

hydrazide-hydrazone core is also a well-established pharmacophore with diverse biological

properties, including antibacterial, antifungal, anti-inflammatory, and anticancer activities.[4]

Potential Areas of Investigation:

Antimicrobial Activity: Given that many nitro-containing compounds exhibit antibacterial and

antifungal properties, 4-nitro-N'-phenylbenzohydrazide could be a candidate for
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antimicrobial screening.[2][3] The mechanism could involve the enzymatic reduction of the

nitro group to cytotoxic radicals within microbial cells.

Anticancer Activity: Certain benzohydrazide derivatives have shown promise as anticancer

agents.[4] The potential of 4-nitro-N'-phenylbenzohydrazide to induce apoptosis or inhibit

cell proliferation in cancer cell lines warrants investigation.

Enzyme Inhibition: The structure of 4-nitro-N'-phenylbenzohydrazide may allow it to

interact with the active sites of various enzymes, potentially leading to their inhibition.

Hypothetical Signaling Pathway Involvement:

Due to the lack of specific studies on this compound, any depiction of signaling pathway

involvement would be purely speculative. However, a general logical workflow for investigating

its biological activity can be proposed.
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Caption: Logical workflow for biological activity screening.

Conclusion and Future Directions
4-nitro-N'-phenylbenzohydrazide is a readily synthesizable compound with a chemical

structure that suggests potential for interesting biological activities. While current literature

lacks specific data on its physicochemical properties and pharmacological profile, this guide
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provides a foundational understanding for researchers interested in exploring this molecule.

Future research should focus on:

Definitive Synthesis and Characterization: Development and publication of a detailed,

optimized synthesis protocol and full characterization of its physicochemical properties,

including melting point and solubility in various solvents.

Comprehensive Biological Screening: Systematic evaluation of its activity against a panel of

microbial strains and cancer cell lines.

Mechanism of Action Studies: For any confirmed biological activity, in-depth studies to

elucidate the underlying molecular mechanisms and identify potential cellular targets.

The exploration of 4-nitro-N'-phenylbenzohydrazide and its derivatives could lead to the

discovery of novel therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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